2-Amino-5-[[(5-ethyl-2-oxazolyl)methyl]thio]-thiazole

• Molecular Formula: C9H11N3OS2
• Molecular Weight: 241.3 g/mol
• IUPAC Name: 5-[(5-ethyl-1,3-oxazol-2-yl)methylsulfanyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H11N3OS2/c1-2-6-3-11-7(13-6)5-14-8-4-12-9(10)15-8/h3-4H,2,5H2,1H3,(H2,10,12)
• InChI Key: HFSUOEOQZXTYLK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(O1)CSC2=CN=C(S2)N

Description

2-Amino-5-[[(5-ethyl-2-oxazolyl)methyl]thio]-thiazole is a useful research compound. Its molecular formula is C9H11N3OS2 and its molecular weight is 241.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-[5-[[(5-ethyl-2-oxazolyl)methyl]thio]-2-thiazolyl]acetamide (1.3 g, 4.6 mmol) in 1 N hydrochloric acid (15 mL) was stirred at 80-90° C. for 3 h. It was cooled to rt and the pH of the solution was adjusted to 7 with sodium carbonate. The product was extracted with methylene chloride (3×10 mL). The combined extract was dried over Na2SO4 and concentrated. The residue was triturated with ethyl ether and the precipitated solid was collected to afford 2-amino-5-[[(5-ethyl-2-oxazolyl)methyl]thio]-thiazole (610 mg, 55%) as a solid, mp 119-120° C.